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The 2025 study by J. Matić et al. introduces LumiPK, a potent fluorescent tracer designed for target-

engagement studies of the liver isoform of pyruvate kinase (PKL) [1].

Pyruvate kinases are key metabolic enzymes, and the PKL isoform is a valuable therapeutic target. LumiPK

was developed to directly monitor allosteric ligand binding to PKL, filling a key technological gap [1].

The table below summarizes the key quantitative data for LumiPK:

Parameter Value / Description

Target Protein Pyruvate Kinase Liver isoform (PKL)

Assay Type NanoBRET (Bioluminescence Resonance Energy Transfer)

Affinity (KD) 37 ± 5 nM (recombinant assays)

Cellular Potency (EC50) 18.4 nM

Key Validated Ligands Mitapivat, TEPP-46, DASA-58

Fluorophore 4-sulfamonyl-7-aminobenzoxadiazole (SBD)

Molecular Scaffold Phthalazine derivative
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The research involved several critical stages, from probe design to validation in cellular settings.

Design Strategy: The molecular scaffold was based on a patented class of phthalazine-derived PKL
activators. The design integrated an environment-sensitive SBD fluorophore to create a high-potency

tracer, with LumiPK (tracer IV) predicted to be the most potent in the series [1].
Experimental Validation: Binding to the allosteric pocket of PKL was confirmed through X-ray
crystallography [1]. The team established a NanoBRET assay using a PKL-Nluc fusion protein to
monitor intracellular target engagement by known PKL activators like mitapivat [1].

Study Objective

Tracer Design
(Phthalazine scaffold
+ SBD fluorophore)

Chemical Synthesis
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Structural Validation
(X-ray Crystallography)

In vitro Binding Assays
(Affinity Kd = 37 nM)

Cellular NanoBRET Assay
(Potency EC50 = 18.4 nM)

Competitive Displacement
(Validate known activators)
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Experimental workflow for LumiPK development and validation.

How to Locate the Specific Study

Since the exact paper you referenced was not found, here are practical steps to locate it:

Verify Citation Details: Double-check the information. The compound might be listed under a
different name (e.g., LumiPK), or the publication year might be 2025.

Search Specialized Databases: Use professional scientific databases like PubMed or Google
Scholar with precise queries such as "Matić J" "PKL" "2024" or "Pkl-IN-1".

Consult Open Data: If the paper is very recent (potentially ahead of print), searching the author's
institutional repository or platforms like ResearchGate could be fruitful.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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